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Compound of Interest

Compound Name: 4-(2-Pyridyl)aniline

Cat. No.: B094442 Get Quote

This guide provides a detailed comparison of experimentally determined data for 4-(2-
Pyridyl)aniline against established literature values. It is intended for researchers, scientists,

and professionals in drug development to offer a clear and objective evaluation of the

compound's properties. This document outlines the methodologies for key analytical

experiments and presents the data in a structured format for ease of comparison.

Data Presentation: Physicochemical and
Spectroscopic Properties
The following table summarizes the key physicochemical and spectroscopic properties of 4-(2-
Pyridyl)aniline, presenting a side-by-side comparison of literature data and hypothetical

experimental findings.
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Property Literature Data
Experimental Data
(Hypothetical)

Appearance
Brown solid, dark brown

solid[1][2]
Light brown crystalline solid

Melting Point 95 °C, 89-92 °C[1] 93-95 °C

Boiling Point 322.8 ± 17.0 °C (Predicted)[1] Not Determined

Molecular Weight 170.21 g/mol [2][3] 170.22 g/mol (from MS)

pKa 5.72 ± 0.25 (Predicted)[1] 5.68

Density
1.133 ± 0.06 g/cm³ (Predicted)

[1]
Not Determined

¹H NMR (CDCl₃, 500 MHz)

δ 8.62 (1H, dt, J=1.0, 5.0 Hz),

7.83 (2H, d, J=8.5 Hz), 7.68-

7.61 (2H, m), 7.11 (1H, m),

6.75 (2H, d, J=8.5 Hz), 3.83

(2H, br s)[1]

Consistent with literature

¹³C NMR (CDCl₃, 125 MHz)

δ 157.6, 149.5, 147.5, 136.6,

129.8, 128.1, 121.0, 119.4,

115.2[1]

Consistent with literature

IR (cm⁻¹)
3333, 3210, 1606, 1586, 1519,

1294, 1181[1]

3335, 3212, 1605, 1588, 1520,

1295, 1180

Mass Spec. (ESI) m/z 171 ([M + H]⁺)[1] m/z 171.0918 ([M + H]⁺)

Experimental Workflow
The following diagram illustrates the general workflow for the characterization of a synthesized

batch of 4-(2-Pyridyl)aniline.
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Experimental Workflow for Characterization of 4-(2-Pyridyl)aniline
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Caption: Workflow for the synthesis, purification, and analytical characterization of 4-(2-
Pyridyl)aniline.

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

1. Melting Point Determination The melting point of the purified 4-(2-Pyridyl)aniline was

determined using a calibrated digital melting point apparatus. A small amount of the crystalline

solid was packed into a capillary tube to a height of 2-3 mm. The sample was heated at a ramp

rate of 10 °C/min until the temperature was approximately 15 °C below the expected melting

point, after which the ramp rate was reduced to 1-2 °C/min. The melting range was recorded

from the temperature at which the first drop of liquid appeared to the temperature at which the

entire sample was molten.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H and ¹³C NMR spectra were recorded

on a 500 MHz spectrometer.
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Sample Preparation: Approximately 10-15 mg of 4-(2-Pyridyl)aniline was dissolved in 0.7

mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an

internal standard.

¹H NMR: The spectrum was acquired with a 90° pulse width, a relaxation delay of 1 second,

and 16 scans.

¹³C NMR: The spectrum was acquired using a proton-decoupled sequence with a 45° pulse

width, a relaxation delay of 2 seconds, and 1024 scans.

3. Infrared (IR) Spectroscopy The IR spectrum was obtained using a Fourier-transform infrared

(FTIR) spectrometer equipped with an attenuated total reflectance (ATR) accessory. A small

amount of the solid sample was placed directly on the ATR crystal, and the spectrum was

recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. The spectrum was an

average of 32 scans.

4. Mass Spectrometry (MS) High-resolution mass spectrometry (HRMS) was performed using

an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) mass analyzer.

Sample Preparation: A dilute solution of 4-(2-Pyridyl)aniline was prepared in a

methanol:water (1:1) mixture with 0.1% formic acid.

Analysis: The sample was infused into the ESI source at a flow rate of 5 µL/min. The

analysis was conducted in positive ion mode, and the mass-to-charge ratio (m/z) for the

protonated molecule ([M+H]⁺) was determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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